Cas no 75467-36-6 (5-O-tert-Butyldimethylsilyl-2,3-O-isopropylidene-D-ribono-1,4-lactone)

5-O-tert-Butyldimethylsilyl-2,3-O-isopropylidene-D-ribono-1,4-lactone is a protected ribonolactone derivative widely used in organic synthesis and carbohydrate chemistry. The tert-butyldimethylsilyl (TBS) group at the 5-position provides robust protection for the hydroxyl functionality, ensuring stability under various reaction conditions. The 2,3-O-isopropylidene moiety further enhances selectivity by shielding the adjacent hydroxyl groups, making this compound a versatile intermediate for stereocontrolled transformations. Its rigid lactone structure facilitates precise modifications in nucleoside and sugar chemistry. This reagent is particularly valuable in the synthesis of complex molecules, including antiviral and anticancer agents, due to its predictable reactivity and compatibility with a range of synthetic methodologies.
5-O-tert-Butyldimethylsilyl-2,3-O-isopropylidene-D-ribono-1,4-lactone structure
75467-36-6 structure
Product Name:5-O-tert-Butyldimethylsilyl-2,3-O-isopropylidene-D-ribono-1,4-lactone
CAS No:75467-36-6
MF:C14H26O5Si
MW:302.438745975494
CID:562404
PubChem ID:10913693
Update Time:2025-06-13

5-O-tert-Butyldimethylsilyl-2,3-O-isopropylidene-D-ribono-1,4-lactone Chemical and Physical Properties

Names and Identifiers

    • D-Ribonic acid,5-O-[(1,1-dimethylethyl)dimethylsilyl]-2,3-O-(1-methylethylidene)-, g-lactone
    • (3aR,6R,6aR)-6-[[tert-butyl(dimethyl)silyl]oxymethyl]-2,2-dimethyl-6,6a-dihydro-3aH-furo[3,4-d][1,3]dioxol-4-one
    • 5-O[(1,1-DIMETHYLETHYL)DIMETHYLSILYL]-2,3-O-(1-METHYLETHYLIDENE)-D-RIBONIC ACID, GAMMA-LACTONE
    • 5-o-tert-butyldimethylsilyl-2,3-o-isopropylidene-d-lyxono-1,4-lactone
    • 5-O-(tert-Butyldimethylsilyl)-2,3-O-isopropylidene-D-ribonic acid gamma-lactone
    • MFCD00216623
    • A935196
    • (3aR,6R,6aR)-6-{[(tert-butyldimethylsilyl)oxy]methyl}-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one
    • EN300-7409741
    • (3aR,6R,6aR)-6-((tert-butyldimethylsilyloxy)methyl)-2,2-dimethyldihydrofuro[3,4-d][1,3]dioxol-4(3aH)-one
    • 5-O-(tert-Butyldimethylsilyl)-2,3-O-isopropylidene-D-ribonic acid gamma-lactone, 97%
    • DTXSID10448196
    • (3AR,6R,6aR)-6-(((tert-butyldimethylsilyl)oxy)methyl)-2,2-dimethyldihydrofuro[3,4-d][1,3]dioxol-4(3aH)-one
    • 5-o-t-Butyldimethyl silyl-2,3-o-isopropylidine-D-ribonolactone
    • 75467-36-6
    • (3aR,6R,6aR)-6-({[tert-Butyl(dimethyl)silyl]oxy}methyl)-2,2-dimethyldihydro-2H-furo[3,4-d][1,3]dioxol-4(3aH)-one (non-preferred name)
    • SCHEMBL9948365
    • (3aR,6R,6aR)-6-({[tert-Butyl(dimethyl)silyl]oxy}methyl)-2,2-dimethyldihydro-2H-furo[3,4-d][1,3]dioxol-4(3aH)-one
    • 5-O-tert-Butyldimethylsilyl-2,3-O-isopropylidene-D-ribono-1,4-lactone
    • Inchi: 1S/C14H26O5Si/c1-13(2,3)20(6,7)16-8-9-10-11(12(15)17-9)19-14(4,5)18-10/h9-11H,8H2,1-7H3/t9-,10-,11-/m1/s1
    • InChI Key: VBPYRQYBEKHPKA-GMTAPVOTSA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)OC[C@@H]1[C@@H]2[C@H](C(=O)O1)OC(C)(C)O2

Computed Properties

  • Exact Mass: 302.15500
  • Monoisotopic Mass: 302.15495046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • Density: 1.031
  • Melting Point: 72-74 °C(lit.)
  • Boiling Point: 371.046°C at 760 mmHg
  • Flash Point: 148.088°C
  • Refractive Index: 1.447
  • PSA: 53.99000
  • LogP: 2.45370

5-O-tert-Butyldimethylsilyl-2,3-O-isopropylidene-D-ribono-1,4-lactone Security Information

  • WGK Germany:3
  • Hazard Category Code: R36/37/38
  • Safety Instruction: S26; S36
  • FLUKA BRAND F CODES:10-21
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

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Additional information on 5-O-tert-Butyldimethylsilyl-2,3-O-isopropylidene-D-ribono-1,4-lactone

Introduction to 5-O-tert-Butyldimethylsilyl-2,3-O-isopropylidene-D-ribono-1,4-lactone (CAS No. 75467-36-6)

5-O-tert-Butyldimethylsilyl-2,3-O-isopropylidene-D-ribono-1,4-lactone, identified by the CAS number 75467-36-6, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of silylated sugars, which are widely utilized as key intermediates in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents. The unique structural features of this compound, including its protected sugar moiety and silicon-based substituents, make it a valuable tool for chemists and biologists engaged in drug discovery and molecular biology studies.

The nomenclature of this compound provides a clear insight into its chemical structure. The prefix "5-O-" indicates the presence of a tert-butyldimethylsilyl (TBS) group attached to the fifth carbon atom of the sugar ring. The term "2,3-O-isopropylidene" signifies the protection of the second and third hydroxyl groups of the sugar with an isopropylidene (acetone) group, which is a common strategy to prevent unwanted side reactions during synthetic processes. Finally, "D-ribono-1,4-lactone" specifies that the compound is derived from D-ribose and features a 1,4-lactone ring structure. This configuration enhances the stability of the sugar core while maintaining its reactivity in subsequent synthetic steps.

The significance of 5-O-tert-butyldimethylsilyl-2,3-O-isopropylidene-D-ribono-1,4-lactone lies in its applications as a building block for more complex molecules. In recent years, there has been growing interest in the development of glycosidase inhibitors, which are crucial for treating diseases such as diabetes and infections caused by bacterial toxins. The silyl protection on this compound allows for selective deprotection under mild conditions, making it an ideal candidate for constructing glycosidic linkages in drug candidates. Furthermore, its lactone ring can be hydrolyzed to yield free hydroxyl groups, enabling further functionalization and diversification.

Recent advancements in synthetic methodologies have further highlighted the utility of this compound. For instance, researchers have employed 5-O-tert-butyldimethylsilyl-2,3-O-isopropylidene-D-ribono-1,4-lactone as a precursor in the synthesis of modified nucleosides, which have shown promise in antiviral and anticancer therapies. The ability to precisely control the stereochemistry of these intermediates is critical for achieving high yields and enantioselectivity in drug synthesis. This compound's robust chemical framework ensures compatibility with a wide range of reaction conditions while maintaining structural integrity.

The pharmaceutical industry has also leveraged this compound in the development of novel antibiotics. By incorporating sugar derivatives into antimicrobial agents, scientists aim to enhance drug efficacy and reduce resistance mechanisms. The TBS protection on 5-O-tert-butyldimethylsilyl-2,3-O-isopropylidene-D-ribono-1,4-lactone allows for controlled release of active pharmacophores during biological assays. This feature is particularly important in designing prodrugs that require enzymatic activation within target tissues or cells.

In addition to its pharmaceutical applications, this compound has found utility in materials science and agrochemical research. Its structural motifs are often mimicked or incorporated into polymers and specialty chemicals that exhibit unique properties such as biodegradability or enhanced stability under harsh conditions. The versatility of 5-O-tert-butyldimethylsilyl-2,3-O-isopropylidene-D-ribono-1,4-lactone underscores its importance as a versatile intermediate in organic synthesis.

The synthesis of this compound typically involves multi-step reactions starting from commercially available sugars or their derivatives. Key steps include selective protection with TBS chloride followed by acetal formation using acetone. Careful optimization of reaction conditions is necessary to achieve high regioselectivity and yield. Recent studies have demonstrated improvements in synthetic routes through catalytic methods or microwave-assisted processes, which significantly reduce reaction times without compromising purity.

From a mechanistic perspective, 5-O-tert-butyldimethylsilyl -2 ,3 -O -isopropyl idene -D -ri bono -1 ,4 - lact one (CAS No . 75467 -36 -6 ) exhibits interesting reactivity patterns when subjected to various deprotecting conditions . For example , treatment with fluoride sources such as tetrabutylammonium fluoride (TBAF) selectively removes TBS groups while leaving other protecting groups intact . This selectivity makes it possible to introduce different functional groups at specific positions on the sugar backbone , allowing for fine-tuning of molecular properties . p > < p > Another notable aspect is its role as a substrate for enzymatic transformations . Certain glycoside hydrolases can recognize protected sugars but may be inhibited by bulky silyl groups . By using compounds like this one , researchers can study enzyme kinetics under controlled environments , providing insights into catalytic mechanisms . These studies not only advance our understanding of carbohydrate metabolism but also aid in designing better enzyme inhibitors for therapeutic purposes . p > < p > In conclusion, 5 - O -tert -butyldimethylsily l -2 ,3 - O -isopropy l idene -D -ri bono -1 ,4 - lact one (CAS No . 75467 -36 -6 ) remains an indispensable tool across multiple disciplines due to its structural complexity and functional versatility . Its continued exploration promises new discoveries that will benefit both academic research communities and industrial applications . As synthetic methodologies evolve further , we can expect even more innovative uses for this remarkable compound p >

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